Cas no 725217-05-0 (methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product name: methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 725217-05-0
• MF: C₁₅H₁₅FN₄O₂
• MW: 302.303606271744
• CID: 5419825
• PubChem ID: 135671841

methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethyl-7-(3-fluorophenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• F3283-0021
• AKOS003597732
• METHYL 5-ETHYL-7-(3-FLUOROPHENYL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• 725217-05-0
• methyl 5-ethyl-7-(3-fluorophenyl)-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C15H15FN4O2/c1-3-11-12(14(21)22-2)13(9-5-4-6-10(16)7-9)20-15(19-11)17-8-18-20/h4-8,13H,3H2,1-2H3,(H,17,18,19)
• InChI Key： FOUINFIXRLPQJT-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=CC(F)=C1)C(C(OC)=O)=C(CC)N=2

Computed Properties

• Exact Mass: 302.11790390g/mol
• Monoisotopic Mass: 302.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.7±52.0 °C(Predicted)
• pka: 6.23±0.70(Predicted)

Additional information on methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Comprehensive Analysis of Methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 725217-05-0)

The compound methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS No. 725217-05-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core with ethyl and fluorophenyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for fluorinated compounds like methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic profiles. The 3-fluorophenyl moiety, in particular, is a hotspot for medicinal chemists, as it often enhances binding affinity to target proteins.

The synthesis of CAS 725217-05-0 involves multi-step organic reactions, including cyclization and esterification, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Its methyl carboxylate group further adds versatility, allowing for downstream derivatization—a feature highly valued in combinatorial chemistry and high-throughput screening.

From an industrial perspective, methyl 5-ethyl-7-(3-fluorophenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate is often discussed in the context of intellectual property and patent landscapes. Companies are actively investigating its applications in crop protection and veterinary medicine, where its mode of action could address resistance issues in pathogens. Environmental considerations, such as green chemistry and sustainable synthesis, are also driving innovation in its production.

For researchers exploring structure-activity relationships (SAR), this compound serves as a valuable scaffold. Computational modeling and molecular docking studies have predicted its interactions with various biological targets, sparking interest in its potential for central nervous system (CNS) disorders or inflammatory diseases. These applications are frequently searched in academic databases, reflecting the compound's relevance in cutting-edge science.

In summary, 725217-05-0 represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to material science—highlight the importance of heterocyclic chemistry in solving real-world challenges. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.